N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H12ClN3O2S/c1-9(17-14(20)12-3-2-8-22-12)15-18-13(19-21-15)10-4-6-11(16)7-5-10/h2-9H,1H3,(H,17,20)
• InChI Key: BFBNLFRTZWKACB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=C(C=C2)Cl)NC(=O)C3=CC=CS3
• Molecular Formula: C15H12ClN3O2S
• Molecular Weight: 333.8 g/mol

Description

N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of oxadiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)thiophene-2-carboxamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as acetylcholinesterase, tyrosinase, and cyclooxygenase-2. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as tumor necrosis factor-alpha and interleukin-6. This compound has also been reported to inhibit the growth of various cancer cells.

Advantages and Limitations for Lab Experiments

N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)thiophene-2-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. This compound is also soluble in various solvents, making it easy to use in different experimental setups. However, the limitations of this compound include its high cost and limited availability.

Future Directions

There are several future directions for the study of N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)thiophene-2-carboxamide. One direction is to further study its potential applications in the treatment of neurodegenerative diseases. Another direction is to investigate its potential use as an antimicrobial agent. Additionally, the synthesis of new analogs of this compound could lead to the development of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)thiophene-2-carboxamide has been reported using different methods. One such method involves the reaction of 2-acetylthiophene with hydrazine hydrate to yield 2-acetylthiophene hydrazone. This hydrazone is then reacted with 4-chlorobenzoyl chloride in the presence of triethylamine to form 1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethanone. Finally, this compound is reacted with thiourea in the presence of potassium hydroxide to yield this compound.

Scientific Research Applications

N-(1-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)ethyl)thiophene-2-carboxamide has shown potential applications in scientific research. It has been reported to possess antimicrobial, antitumor, and anti-inflammatory activities. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.